Cas no 2171227-06-6 (2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171227-06-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6307666
• PubChem ID: 165560646
• Update Time: 2025-06-26

2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• 2-({1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylazetidin-3-yl}oxy)acetic acid
• 2171227-06-6
• EN300-1472528

• Inchi： 1S/C27H32N2O6/c1-3-8-18(13-24(30)29-16-27(2,17-29)35-15-25(31)32)28-26(33)34-14-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： ZUGVNCRCIOGAJY-GOSISDBHSA-N
• SMILES： O(CC(=O)O)C1(C)CN(C(C[C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid

Comprehensive Overview of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171227-06-6)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171227-06-6) stands out as a sophisticated compound with significant potential in drug discovery and peptide synthesis. This molecule, characterized by its intricate structure, incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methylazetidine ring, and a carboxylic acid functionality, making it a versatile intermediate for advanced applications.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with current trends in solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides and biologics. Researchers are increasingly focusing on Fmoc-based strategies due to their mild deprotection conditions and compatibility with automated synthesis platforms. This has led to a surge in searches for "Fmoc amino acid derivatives" and "peptide synthesis reagents," reflecting the growing demand for high-purity building blocks in biopharmaceutical R&D.

Another critical aspect of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid is its azetidine ring, a four-membered heterocycle gaining traction in medicinal chemistry. Azetidines are prized for their conformational rigidity and ability to improve metabolic stability in drug candidates. Recent publications highlight their role in optimizing kinase inhibitors and GPCR-targeted therapies, topics frequently queried in scientific databases. The compound's 3-methyl substitution further enhances its steric profile, potentially influencing binding affinity in target interactions.

From a synthetic perspective, the carboxylic acid terminus of this molecule offers a handle for further derivatization, enabling conjugation to resins or other pharmacophores. This feature resonates with the industry's push toward fragment-based drug design (FBDD) and click chemistry applications. Notably, forums and search analytics reveal heightened interest in "carboxylic acid functionalized scaffolds" and "heterocyclic linkers," underscoring the relevance of such compounds in modular synthesis approaches.

Quality control and analytical characterization of CAS No. 2171227-06-6 are paramount, given its use in critical research stages. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify purity and structural integrity—topics frequently explored in "analytical method validation" searches. The compound's chiral center at the 3R position also necessitates enantioselective analysis, aligning with the pharmaceutical industry's emphasis on stereochemical purity.

In conclusion, 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid represents a convergence of cutting-edge chemical features—Fmoc protection, azetidine topology, and carboxylic acid reactivity—that address contemporary challenges in drug development. Its utility spans from peptide backbone modification to small-molecule lead optimization, making it a valuable asset for researchers navigating the complexities of modern therapeutics design.